Cas no 142260-17-1 (Benzeneheptanoic acid, 4-[(4-chlorophenyl)methyl]-)

• Product Name: Benzeneheptanoic acid, 4-[(4-chlorophenyl)methyl]-
• CAS No: 142260-17-1
• MF: C₂₀H₂₃ClO₂
• MW: 330.848425149918
• CID: 1310890
• Update Time: 2024-08-18

Benzeneheptanoic acid, 4-[(4-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzeneheptanoic acid, 4-[(4-chlorophenyl)methyl]-

• Inchi： 1S/C20H23ClO2/c21-19-13-11-18(12-14-19)15-17-9-7-16(8-10-17)5-3-1-2-4-6-20(22)23/h7-14H,1-6,15H2,(H,22,23)
• InChI Key： ZMXAUBGVZRHYMV-UHFFFAOYSA-N
• SMILES： C1(CCCCCCC(O)=O)=CC=C(CC2=CC=C(Cl)C=C2)C=C1

Computed Properties

• Exact Mass: 330.13879

Experimental Properties

• Density: 1.137±0.06 g/cm3(Predicted)
• Boiling Point: 492.0±33.0 °C(Predicted)
• PSA: 37.3
• pka: 4.77±0.10(Predicted)